2-(Diphenylphosphino)-6-(2,4,6-triphenylphenyl)pyridine
Overview
Description
2-(Diphenylphosphino)-6-(2,4,6-triphenylphenyl)pyridine, commonly known as PNN, is a phosphine ligand that has gained significant attention in the field of catalysis due to its unique properties. PNN is a bidentate ligand that can coordinate with a variety of transition metals, making it a versatile tool for catalytic reactions.
Scientific Research Applications
PNN has been extensively used in catalytic reactions, such as C-C bond formation, C-H activation, and asymmetric synthesis. PNN-based catalysts have shown high activity and selectivity in various reactions, making them a valuable tool in organic synthesis. PNN has also been used in the synthesis of biologically active compounds, such as natural products and pharmaceuticals.
Mechanism Of Action
The mechanism of action of PNN-based catalysts depends on the reaction type and the transition metal used. In general, PNN coordinates with the transition metal to form a complex that activates the substrate for the reaction. The chelating effect of PNN enhances the stability of the complex, leading to high activity and selectivity in the reaction.
Biochemical and Physiological Effects:
PNN has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that PNN-based catalysts can be toxic to cells at high concentrations. Further research is needed to investigate the potential toxicity of PNN and its derivatives.
Advantages And Limitations For Lab Experiments
PNN-based catalysts have several advantages in lab experiments. They are easy to synthesize, air-stable, and can be used in a wide range of reactions. PNN-based catalysts also show high activity and selectivity, making them a valuable tool in organic synthesis. However, PNN-based catalysts can be expensive, and their synthesis requires specialized equipment and expertise.
Future Directions
There are several future directions for the research on PNN. One direction is the development of new PNN-based catalysts with improved activity and selectivity in various reactions. Another direction is the investigation of the potential toxicity of PNN and its derivatives. Additionally, PNN can be used in the synthesis of biologically active compounds, and further research is needed to explore its potential in this field.
properties
IUPAC Name |
diphenyl-[6-(2,4,6-triphenylphenyl)pyridin-2-yl]phosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C41H30NP/c1-6-17-31(18-7-1)34-29-37(32-19-8-2-9-20-32)41(38(30-34)33-21-10-3-11-22-33)39-27-16-28-40(42-39)43(35-23-12-4-13-24-35)36-25-14-5-15-26-36/h1-30H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXQXGCPNDCCWTP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C(C(=C2)C3=CC=CC=C3)C4=NC(=CC=C4)P(C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C41H30NP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70580026 |
Source
|
| Record name | diphenyl-[6-(2,4,6-triphenylphenyl)pyridin-2-yl]phosphane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70580026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
567.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Diphenylphosphino)-6-(2,4,6-triphenylphenyl)pyridine | |
CAS RN |
919091-20-6 |
Source
|
| Record name | diphenyl-[6-(2,4,6-triphenylphenyl)pyridin-2-yl]phosphane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70580026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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